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Compound of Interest

Compound Name:

Beryllium, bis(benzo(h)quinolin-

10-olato-kappaN1,kappaO10)-, (T-

4)-

Cat. No.: B118702 Get Quote

Authored for: Researchers, scientists, and drug development professionals.

This document provides a comprehensive protocol for the measurement of External Quantum

Efficiency (EQE) in Organic Light-Emitting Diodes (OLEDs) that utilize bis(10-

hydroxybenzo[h]quinolinato)beryllium (Beq₂) as a key component, typically in the emissive or

electron-transporting layer. Accurate and reproducible EQE measurements are critical for

evaluating device performance, optimizing material synthesis, and advancing the development

of efficient OLED technologies.

Introduction to External Quantum Efficiency (EQE)
The External Quantum Efficiency (EQE) of an OLED is a critical performance metric that

defines the ratio of the number of photons emitted into the forward viewing hemisphere to the

number of electrons injected into the device. It is a direct measure of the device's ability to

convert electrical energy into light. A higher EQE indicates a more efficient device. The EQE is

influenced by several factors, including the efficiency of electron-hole recombination, the

photoluminescence quantum yield of the emissive material, and the light out-coupling efficiency

of the device structure.
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The following table summarizes the reported performance of an OLED device incorporating a

derivative of Beq₂, bis(10-hydroxybenzo[h]quinolinato)beryllium (Bepq₂), in a blend with

Polymethyl methacrylate (PMMA) as the emissive layer.

Device
Structure

Host
Material

Emissive
Material

Electron
Blocking
Layer (EBL)

Electron
Transport
Layer (ETL)

Maximum
EQE (%)

ITO / Spiro-

MeOTAD /

PMMA:Bepq₂

/ BCP / TPBi /

LiF / Al

PMMA Bepq₂ BCP TPBi 6.65

Table 1: Performance characteristics of a blue OLED featuring a Bepq₂-based emissive layer.

[1]

Experimental Protocol for EQE Measurement
This protocol outlines the step-by-step procedure for measuring the EQE of a Beq₂-based

OLED using an integrating sphere setup. This method is considered the standard for accurate

absolute electroluminescence measurements.

Required Equipment
Integrating Sphere: A calibrated integrating sphere with a port for mounting the OLED device

and a detector port. The inner surface should have a highly reflective and diffuse coating

(e.g., Barium Sulfate or Spectralon®).

Source Meter Unit (SMU): To provide a precise and stable driving current or voltage to the

OLED device.

Spectroradiometer or Photodiode: A calibrated detector to measure the light output from the

integrating sphere. A spectroradiometer is preferred as it allows for spectral analysis of the

emitted light.

Optical Fiber: To couple the light from the integrating sphere to the spectroradiometer.
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Computer with Control Software: For automating the measurement process, recording data,

and performing calculations.

Device Holder: A custom holder to mount the OLED device at the entrance port of the

integrating sphere, ensuring that only forward-emitted light is collected.

Calibration Standard: A calibrated light source with a known spectral radiance or luminous

flux, traceable to a national standards laboratory.

Experimental Workflow
The following diagram illustrates the logical workflow for the EQE measurement process.
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Step-by-Step Procedure
System Calibration:

Position the calibrated standard light source at the same location where the OLED will be

placed.

Measure the spectral output of the standard source with the spectroradiometer.

Use the known spectral data of the standard source to generate a calibration file for the

measurement system. This file will correct for the spectral response of the integrating

sphere, optical fiber, and detector.

Device Preparation and Mounting:

Carefully handle the Beq₂-based OLED device to avoid contamination or damage.

Mount the device securely in the custom holder, ensuring that the active area is aligned

with the entrance port of the integrating sphere. The holder should block any light emitted

from the edges of the substrate.

Electrical Connection:

Connect the anode and cathode of the OLED to the source meter unit using appropriate

probes. Ensure good electrical contact to minimize series resistance.

Device Operation and Data Acquisition:

Set the source meter unit to the desired driving mode (constant current or voltage sweep).

Gradually increase the applied current/voltage to the device.

Simultaneously, record the electroluminescence spectrum using the spectroradiometer

and the current-voltage characteristics using the source meter unit. It is recommended to

perform measurements at various current densities to analyze the efficiency roll-off.

Data Analysis and EQE Calculation
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The External Quantum Efficiency is calculated using the following formula:

EQE (%) = (Number of emitted photons / Number of injected electrons) x 100

Calculate the Number of Emitted Photons (Nph):

Integrate the measured and calibrated electroluminescence spectrum (in units of W/nm)

over all wavelengths to obtain the total optical power (Popt) in Watts.

The number of photons per second is then calculated by integrating the spectral power

distribution divided by the energy of a single photon at each wavelength: Nph = ∫ (λ * P(λ) /

(h * c)) dλ Where:

λ is the wavelength

P(λ) is the spectral power at wavelength λ

h is Planck's constant (6.626 x 10-34 J·s)

c is the speed of light (3.00 x 108 m/s)

Calculate the Number of Injected Electrons (Ne):

The number of electrons injected per second is directly related to the measured current (I)

flowing through the device: Ne = I / e Where:

I is the current in Amperes

e is the elementary charge (1.602 x 10-19 Coulombs)

Calculate the EQE:

Substitute the calculated values of Nph and Ne into the EQE formula.

Signaling Pathways and Logical Relationships
The following diagram illustrates the relationship between the key parameters influencing the

External Quantum Efficiency of an OLED.
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Factors influencing EQE

This diagram illustrates that the number of injected electrons and holes, their balance, the

efficiency of exciton formation and subsequent radiative decay within the Beq₂ material, and

finally, the efficiency of light extraction from the device all contribute to the final External

Quantum Efficiency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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